Cas no 887205-76-7 (N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide)

• Product Name: N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide
• CAS No: 887205-76-7
• MF: C₂₃H₃₃N₃OS
• MW: 399.592624425888
• CID: 6026051
• PubChem ID: 16195015
• Update Time: 2025-10-19

N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide
• Propanamide, 2,2-dimethyl-N-[1-methyl-2-[4-(phenylmethyl)-1-piperazinyl]-2-(2-thienyl)ethyl]-
• CHEMBL1719576
• HMS2764A05
• N-[1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-2,2-dimethylpropanamide
• N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)pivalamide
• 887205-76-7
• N-[1-(4-benzylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]-2,2-dimethylpropanamide
• F0655-0381
• AKOS024593282
• MLS000420148
• SMR000320039

• Inchi： 1S/C23H33N3OS/c1-18(24-22(27)23(2,3)4)21(20-11-8-16-28-20)26-14-12-25(13-15-26)17-19-9-6-5-7-10-19/h5-11,16,18,21H,12-15,17H2,1-4H3,(H,24,27)
• InChI Key： YLTYJVFHPDGBNI-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1CCN(CC2=CC=CC=C2)CC1)C1SC=CC=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 399.23443386g/mol
• Monoisotopic Mass: 399.23443386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 564.6±50.0 °C(Predicted)
• pka: 15.71±0.46(Predicted)

Additional information on N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide

Comprehensive Overview of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide (CAS No. 887205-76-7)

The compound N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide (CAS No. 887205-76-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a benzylpiperazine moiety, a thiophene ring, and a dimethylpropanamide group makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries and industry-relevant topics.

One of the key structural features of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide is the presence of a benzylpiperazine group, which is known for its versatility in drug design. The thiophene ring, a five-membered heterocycle containing sulfur, contributes to the compound's electronic properties and potential bioactivity. The dimethylpropanamide moiety adds steric bulk and may influence the molecule's pharmacokinetic profile. Researchers often investigate such hybrid structures for their ability to interact with multiple biological targets, a strategy that aligns with the growing trend toward polypharmacology in drug discovery.

In recent years, there has been a surge in searches related to "benzylpiperazine derivatives" and "thiophene-containing pharmaceuticals," reflecting the scientific community's interest in these chemical scaffolds. The compound's CAS No. 887205-76-7 is frequently queried in academic and patent databases, indicating its relevance in ongoing research. Discussions on platforms like ResearchGate and PubMed often center around the synthesis, optimization, and biological evaluation of such molecules, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

The pharmacological potential of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide is a subject of active investigation. Preliminary studies suggest that its structural components may confer affinity for certain receptor systems, though detailed mechanistic data remain limited. This aligns with broader industry trends where researchers are increasingly focusing on "multi-target drug design" and "fragment-based drug discovery." The compound's molecular weight and lipophilicity parameters place it within the generally acceptable range for drug-like molecules, as per Lipinski's rule of five, making it a viable candidate for further optimization.

Synthetic approaches to N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide typically involve multi-step organic transformations. The benzylpiperazine moiety is often introduced through nucleophilic substitution reactions, while the thiophene ring may be incorporated via cross-coupling methodologies. Recent advances in "green chemistry" and "catalytic asymmetric synthesis" have influenced the development of more efficient routes to such compounds. These synthetic considerations are particularly relevant given the current emphasis on sustainable pharmaceutical manufacturing processes.

From an analytical chemistry perspective, characterization of CAS No. 887205-76-7 typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography when suitable crystals can be obtained. The compound's stability under various conditions is an important consideration, with many researchers investigating its "degradation pathways" and "forced degradation studies" to assess pharmaceutical viability. These aspects are crucial for understanding the compound's behavior in biological systems and during formulation development.

The intellectual property landscape surrounding N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide reveals several patent filings that highlight its potential applications. While specific therapeutic indications may be proprietary, the patent literature suggests interest in this chemical space for addressing unmet medical needs. This aligns with frequent search queries about "new chemical entities in drug development" and "patented pharmaceutical compounds," reflecting the commercial and scientific value placed on novel molecular architectures.

In the context of current research trends, N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide represents an interesting case study in structure-activity relationship (SAR) exploration. The integration of computational chemistry methods, such as "molecular docking" and "quantitative structure-activity relationship (QSAR) modeling," has become increasingly important in optimizing such compounds. These approaches allow researchers to predict biological activity and guide synthetic efforts, reducing the time and cost associated with traditional drug discovery pipelines.

Quality control and regulatory considerations for CAS No. 887205-76-7 follow standard pharmaceutical guidelines. Analytical method development for such compounds typically focuses on achieving adequate separation of potential impurities and degradation products. The pharmaceutical industry's growing emphasis on "quality by design (QbD)" principles has influenced how such molecules are characterized and controlled throughout development. These aspects are particularly relevant to professionals searching for information on "pharmaceutical analysis techniques" and "regulatory requirements for new drugs."

Looking forward, research on N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-2,2-dimethylpropanamide will likely continue to explore its full therapeutic potential. The compound's structural features make it a promising scaffold for further derivatization, particularly in the context of targeted drug delivery systems and combination therapies. As the pharmaceutical industry evolves toward more personalized medicine approaches, such chemically diverse entities may play increasingly important roles in addressing complex disease mechanisms.